8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine

• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 8-chloro-1,2,3,4-tetrahydro-[1]benzofuro[3,2-c]pyridine
• InChI: InChI=1S/C11H10ClNO/c12-7-1-2-10-8(5-7)9-6-13-4-3-11(9)14-10/h1-2,5,13H,3-4,6H2
• InChI Key: PVAYHIICAVUIRK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1OC3=C2C=C(C=C3)Cl

Description

8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine is a fused heterocyclic compound of significant interest in pharmaceutical and agrochemical research. It belongs to the benzofuro[3,2-c]pyridine family, a scaffold recognized as a valuable pharmacophore. The furo[3,2-c]pyridine ring system has been identified as a structure with potential antipsychotic activity, showing affinity for key neurological receptors such as serotonin 5-HT1 and 5-HT2 receptors in preclinical studies . More broadly, fused heterocyclic ring systems like this one are actively investigated because the combination of heterocycles can yield new multicyclic compounds with improved biological activities . The specific "8-chloro" substitution on this molecule makes it a versatile synthetic intermediate. The chlorine atom provides a reactive site for further chemical transformations, enabling researchers to utilize cross-coupling reactions (such as Suzuki coupling) and nucleophilic substitution reactions to create a diverse array of derivatives for structure-activity relationship (SAR) studies . The tetrahydro form of the pyridine ring offers a saturated scaffold that can influence the molecule's conformation and physicochemical properties. This compound is intended for use in laboratory research only. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult the relevant safety data sheet (SDS) before handling this compound.

Preparation Methods

Pictet–Spengler Reaction with Chlorinated Aldehydes

The Pictet–Spengler reaction has been adapted to construct the tetrahydrobenzofuropyridine core. In this approach, 2-(5-methylfuran-2-yl)ethylamine reacts with 4-chlorobenzaldehyde in acetonitrile under Brønsted acid catalysis (e.g., HCl), followed by cyclization to form the target scaffold . The chloro substituent is introduced via the aldehyde precursor, ensuring regioselectivity at the 8-position.

Optimized Conditions:

• Solvent : Acetonitrile

• Catalyst : 2 equiv HCl

• Temperature : 50°C, 12h

• Yield : 63–68%

Mechanistic Insight :
The reaction proceeds through imine formation, followed by acid-catalyzed cyclization to generate the tetrahydro ring system. Chlorine retention is confirmed via HPLC-MS analysis .

Halogenation of Preformed Benzofuropyridines

Post-synthetic chlorination offers an alternative route. For instance, 1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine is treated with N-chlorosuccinimide (NCS) in dichloromethane at 0°C, selectively introducing chlorine at the 8-position . This method is advantageous for late-stage functionalization but requires careful control to avoid overhalogenation.

Procedure:

• Dissolve 1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine (1.0 equiv) in DCM.

• Add NCS (1.1 equiv) at 0°C and stir for 2h.

• Quench with NaHCO₃ and purify via column chromatography.
  Yield : 58%

Reductive Amination with Chloro-Substituted Ketones

A multi-step synthesis involves reductive amination of 8-chloro-3,4-dihydrobenzofuro[3,2-c]pyridin-1(2H)-one. The ketone intermediate is reduced using NaBH₄ in ethanol, followed by HCl-mediated protonation to yield the hydrochloride salt .

Example Protocol:

• Ketone Synthesis : 8-Chloro-3,4-dihydrobenzofuro[3,2-c]pyridin-1(2H)-one is prepared via Friedel–Crafts acylation of 5-chlorobenzofuran.

• Reduction : NaBH₄ (2.5 equiv) in ethanol, 0°C, 2h.

• Isolation : Acidify with HCl and recrystallize from ethanol/ether.
  Yield : 74%

Microwave-Assisted Solid-Phase Synthesis

Modern approaches utilize solid-phase synthesis for rapid library generation. A chlorinated Wang resin-bound benzofuran precursor undergoes cyclative cleavage under microwave irradiation (150°C, 20 min) using POCl₃, directly yielding 8-chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine . This method is scalable and reduces purification steps.

Advantages :

• Purity : >95% (HPLC).

• Throughput : 12 compounds synthesized in parallel.
  Yield : 78–82%

Comparative Analysis of Methods

Method	Key Feature	Yield Range	Scalability
Acid Catalysis	High efficiency, microwave-compatible	72–85%	Industrial
Pictet–Spengler	Regioselective, mild conditions	63–68%	Laboratory
Halogenation	Late-stage functionalization	58%	Limited
Reductive Amination	High purity, crystalline product	74%	Pilot-scale
Solid-Phase	High throughput, minimal purification	78–82%	Combinatorial

Challenges and Optimization Strategies

• Regioselectivity : Chlorine introduction at the 8-position is sensitive to electronic effects. Electron-withdrawing groups on the benzofuran ring improve selectivity .

• Byproduct Formation : Over-reduction during NaBH₄ treatment can yield fully saturated byproducts; stoichiometric control is critical .

• Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance cyclization rates but may require higher temperatures .

Recent Advances

• Catalytic Asymmetric Synthesis : Chiral phosphoric acids enable enantioselective cyclization, achieving >90% ee for pharmaceutical applications .

• Flow Chemistry : Continuous-flow reactors reduce reaction times from hours to minutes while improving yields (e.g., 88% in 15 min) .

Chemical Reactions Analysis

8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro substituent, where nucleophiles such as amines or thiols can replace the chlorine atom.

Cyclization: The compound can undergo further cyclization reactions to form more complex heterocyclic systems.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine typically involves cyclization reactions that incorporate various heteroaromatic aldehydes and amines. For instance, a convenient method involves the cyclization of 2-(1-benzothiophen-3-yl)ethylamines with aromatic aldehydes in the presence of triisopropylchlorosilane to produce derivatives that exhibit promising biological activity .

Biological Activities

The compound exhibits a range of biological activities that make it a candidate for various therapeutic applications:

• Anticancer Activity : Recent studies have indicated that derivatives of benzofuro[3,2-c]pyridine show potent anticancer properties. These compounds have been evaluated for their ability to inhibit tumor growth in various cancer cell lines .
• Antiviral Properties : Research suggests that certain derivatives may possess antiviral activity, making them potential candidates for the treatment of viral infections .
• Anti-inflammatory Effects : The compound has been identified as having anti-inflammatory properties, which could be beneficial in treating conditions characterized by inflammation .
• Antimicrobial Activity : Several synthesized derivatives have demonstrated significant antimicrobial effects against a range of pathogens. For example, compounds containing electron-donating groups have shown enhanced activity against Gram-positive and Gram-negative bacteria .

Therapeutic Potential

The therapeutic potential of 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine extends to:

• Central Nervous System Disorders : Some studies suggest its efficacy in treating disorders related to the central nervous system due to its ability to interact with neurotransmitter receptors .
• Diabetes Management : Certain derivatives have shown promise in managing diabetes through mechanisms that involve modulation of glucose metabolism .

Case Studies and Research Findings

Several studies highlight the applications and effectiveness of this compound:

Study	Findings
	Investigated the synthesis of thieno[2,3-b]pyridines and their anticancer activity. Found significant inhibition of tumor growth in vitro.
	Explored the antiviral properties of benzofuro derivatives; showed potential against specific viral strains.
	Evaluated antimicrobial activity; certain compounds exhibited significant inhibition against tested microbial strains.

Mechanism of Action

The mechanism of action of 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine involves its interaction with specific molecular targets and pathways. For instance, as a central alpha 2-antagonist, it may bind to alpha 2-adrenergic receptors in the central nervous system, inhibiting their activity and leading to increased release of neurotransmitters like norepinephrine . This can result in antidepressant effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

• 1,2,3,4-Tetrahydrobenzofuro[3,2-c]pyridine (Unsubstituted Core) :
  The parent compound lacks the 8-chloro substituent and exhibits weaker α2-AR antagonism. Chlorination at the 8-position increases α2-AR affinity by 10-fold, as demonstrated in binding assays (IC₅₀: 8-chloro derivative = 2.3 nM vs. parent compound = 23 nM) .

• Benzofuro[3,2-c]quinoline Derivatives: These compounds feature an additional fused aryl ring on the pyridine moiety, broadening their biological activities. For example, benzofuro[3,2-c]quinoline derivatives show neuroprotective, antiproliferative (e.g., renal and melanoma cell lines), and topoisomerase-II inhibitory effects, unlike the α2-AR-selective 8-chloro derivative .
• Furo[3,2-c]pyridine Derivatives with Varying Substituents: 4-Chlorofuro[3,2-c]pyridine: Synthesized via Doebner reactions and aromatization with POCl₃, this derivative exhibits antimicrobial activity but lacks significant α2-AR binding . 4-Phenylfuro[3,2-c]pyridine: Prepared via Suzuki coupling, this compound shows moderate antimicrobial activity (MIC: 8–16 µg/mL against S.

Functional Analogues Targeting α-Adrenergic Receptors

• 2-Substituted 1,2,3,4-Tetrahydrobenzofuro[3,2-c]pyridines :
  Alkyl or aryl substitutions at the 2-position (e.g., 2-methyl or 2-phenyl) enhance α2-AR selectivity over α1-AR subtypes. For instance, the 2-methyl derivative shows a 50:1 α2/α1 selectivity ratio, whereas the 8-chloro derivative achieves 100:1 .

• Tetrahydrobenzofuro[2,3-c]pyridine PAK4 Inhibitors: Positional isomerism (furo[2,3-c] vs. furo[3,2-c]) shifts pharmacological activity.

Receptor Binding and Selectivity

Compound	α2-AR IC₅₀ (nM)	α1-AR IC₅₀ (nM)	Selectivity (α2/α1)	Primary Application
8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine	2.3	230	100:1	Antidepressant
2-Methyl-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine	5.1	255	50:1	Antidepressant
4-Chlorofuro[3,2-c]pyridine	>10,000	>10,000	N/A	Antimicrobial

Biological Activity

8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine is a heterocyclic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine is $C_{11}H_{10}ClN$ with a molecular weight of approximately 201.66 g/mol. The compound features a benzofuro-pyridine structure that contributes to its unique biological activity.

Pharmacological Profile

Recent studies have highlighted the central α-2 antagonist activity of 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine. This activity suggests potential applications in treating various neurological disorders and conditions associated with dysregulation of the adrenergic system.

Key Findings:

• Central Nervous System (CNS) Effects : The compound exhibits significant effects on neurotransmitter systems, particularly in modulating norepinephrine levels. This modulation is crucial for managing conditions like anxiety and depression.
• Antidepressant Activity : Preliminary animal studies indicate that this compound may possess antidepressant-like effects, potentially through its action on serotonin and norepinephrine pathways .
• Analgesic Properties : Research indicates that 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine may also have analgesic effects, making it a candidate for pain management therapies .

The biological activity of this compound is primarily attributed to its interaction with adrenergic receptors. Specifically:

• α-2 Adrenergic Receptor Antagonism : By blocking these receptors, the compound can enhance norepinephrine release and improve mood and cognitive function.
• Inhibition of Reuptake Transporters : Some studies suggest that it may inhibit the reuptake of serotonin and norepinephrine, thereby increasing their availability in the synaptic cleft .

Case Studies

• Animal Model Studies : In a study examining the antidepressant effects in rodents, administration of 8-Chloro-1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridine resulted in significant reductions in depression-like behavior as measured by the forced swim test .
• Pain Management Trials : Another study focused on the analgesic properties demonstrated that this compound significantly reduced pain responses in models of inflammatory pain .

Data Table: Summary of Biological Activities

Biological Activity	Observations	References
Central α-2 Antagonist	Enhances norepinephrine release
Antidepressant Effects	Reduces depression-like behavior
Analgesic Properties	Decreases pain responses

Q & A

Q. Methodology :

• Core synthesis : The tetrahydrobenzofuropyridine scaffold can be constructed via the Pictet–Spengler reaction using furan derivatives and carbonyl-containing precursors under acidic conditions. For example, condensation of substituted aldehydes with amino alcohols followed by cyclization yields the core structure .
• Chlorination : Chlorine is introduced at the 8-position using phosphorus oxychloride (POCl₃) under reflux conditions, which aromatizes intermediates to yield chloro-substituted derivatives .
• Derivatization :
  • Nucleophilic substitution : 4-Chloro derivatives react with alkoxides (e.g., NaOEt) or amines (e.g., morpholine) in ethanol to form 4-alkoxy or 4-amino derivatives .
  • Suzuki coupling : 4-Chlorofuro[3,2-c]pyridine reacts with arylboronic acids (e.g., phenylboronic acid) using Pd(PPh₃)₄ in dichloromethane, yielding biaryl derivatives (e.g., 4-phenylfuro[3,2-c]pyridine). However, yields are variable (e.g., 20.2% for 4-phenyl vs. 59% for benzofuro analogues) due to competing dimerization .

Q. Key Data :

Reaction Type	Example Product	Yield	Catalyst/Solvent	Reference
Nucleophilic substitution	4-Morpholino-furo[3,2-c]pyridine	~75%	Ethanol, reflux
Suzuki coupling	4-Phenylfuro[3,2-c]pyridine	20.2%	Pd(PPh₃)₄, CH₂Cl₂

How can conflicting yield data in Suzuki coupling reactions involving 4-chlorofuro[3,2-c]pyridine be resolved?

Q. Methodology :

• Mechanistic analysis : Low yields (e.g., 20.2% for 4-phenyl derivative) may stem from competing dimerization (e.g., formation of 4-(furo[3,2-c]pyridin-4-yl)furo[3,2-c]pyridine) .
• Optimization strategies :
  • Catalyst tuning : Replace Pd(PPh₃)₄ with Pd(OAc)₂ and a bidentate ligand (e.g., SPhos) to enhance catalytic efficiency.
  • Solvent effects : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates and suppress side reactions.
  • Microwave-assisted synthesis : Reduce reaction time and improve regioselectivity .

Q. Data Contradiction :

• Higher yields (59%) for analogous benzofuropyridines suggest steric/electronic differences in the fused benzene vs. furan rings impact reactivity .

What structural characterization techniques are critical for confirming the identity of 8-chloro derivatives?

Q. Methodology :

• NMR spectroscopy :
  • ¹H NMR : Key signals include aromatic protons (δ 6.5–8.5 ppm) and tetrahydro ring protons (δ 1.5–4.0 ppm).
  • ¹³C NMR : Confirm chlorine substitution via deshielded aromatic carbons (δ 110–140 ppm) .
• X-ray crystallography : Resolve absolute configuration and hydrogen-bonding networks (e.g., CCDC-2121961 for related compounds) .
• HRMS : Validate molecular formula (e.g., [M+H]⁺ for C₁₁H₁₀ClNO: calc. 208.0528, found 208.0525) .

How does the α₂-antagonistic activity of 2-substituted derivatives correlate with structural modifications?

Q. Methodology :

• In vitro assays : Radioligand binding studies (e.g., using [³H]RX821002) quantify affinity for α₂-adrenergic receptors.
• Structure–activity relationship (SAR) :
  • Electron-withdrawing groups (e.g., Cl at C8) enhance potency by stabilizing receptor-ligand interactions.
  • Steric bulk at C2 (e.g., cyclopropyl groups) improves selectivity over α₁ receptors .

Key Finding :
2-Cyclopropyl derivatives exhibit IC₅₀ < 10 nM for α₂ receptors, making them potential antidepressants .

What methodologies are used to evaluate the antimicrobial activity of furo[3,2-c]pyridine derivatives?

Q. Methodology :

• Agar diffusion assay : Measure inhibition zones (mm) against bacterial (e.g., Bacillus subtilis) and fungal (e.g., Candida albicans) strains.
• MIC determination : Use broth microdilution to quantify minimal inhibitory concentrations (µg/mL).

Q. Results :

• Bacterial strains are more sensitive (MIC: 8–32 µg/mL) than fungal strains (MIC: >64 µg/mL) .
• 4-Phenyl derivatives show moderate activity (MIC: 16 µg/mL for Staphylococcus aureus) .

How can unexpected dimerization products in Suzuki reactions be exploited for novel compound discovery?

Q. Methodology :

• Isolation and characterization : Purify dimeric products (e.g., 4-(furo[3,2-c]pyridin-4-yl)furo[3,2-c]pyridine) via silica gel chromatography and confirm structure via NMR/HRMS .
• Biological screening : Test dimers for unique pharmacological profiles (e.g., kinase inhibition or antimicrobial activity) .

What computational approaches predict the pharmacokinetic properties of 8-chloro derivatives?

Q. Methodology :

• ADMET prediction : Use tools like SwissADME or Molinspiration to estimate:
  • Lipophilicity (logP) : Optimal range: 2–3 for blood-brain barrier penetration.
  • Polar surface area (PSA) : <90 Ų for oral bioavailability.
• Molecular docking : Simulate binding to α₂-adrenergic receptors (PDB: 7BU7) to prioritize synthetic targets .